Cas no 380626-88-0 (Pyrazine, [4-(trifluoromethyl)phenyl]-)
Pyrazine, [4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, [4-(trifluoromethyl)phenyl]-
- 2-[4-(trifluoromethyl)phenyl]Pyrazine
- 2-(4-trifluoromethylphenyl)pyrazine
- CS-0161633
- MFCD00835027
- SCHEMBL2858005
- 380626-88-0
- DA-06295
- AKOS037649180
- BS-16979
- DTXSID401285750
- 2-(4-(Trifluoromethyl)phenyl)pyrazine
- C74942
- AC-907/34128035
-
- MDL: MFCD00835027
- Inchi: 1S/C11H7F3N2/c12-11(13,14)9-3-1-8(2-4-9)10-7-15-5-6-16-10/h1-7H
- InChI Key: QLIZFCCVOYTJQJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C2C=NC=CN=2)=CC=1)(F)F
Computed Properties
- Exact Mass: 224.05600
- Monoisotopic Mass: 224.05613272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 3.16240
Pyrazine, [4-(trifluoromethyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NJ931-100mg |
Pyrazine, [4-(trifluoromethyl)phenyl]- |
380626-88-0 | 95% | 100mg |
391CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NJ931-250mg |
Pyrazine, [4-(trifluoromethyl)phenyl]- |
380626-88-0 | 95% | 250mg |
807CNY | 2021-05-07 | |
| Ambeed | A202002-100mg |
2-(4-(Trifluoromethyl)phenyl)pyrazine |
380626-88-0 | 95% | 100mg |
$22.0 | 2024-04-19 | |
| Ambeed | A202002-250mg |
2-(4-(Trifluoromethyl)phenyl)pyrazine |
380626-88-0 | 95% | 250mg |
$40.0 | 2024-04-19 | |
| Ambeed | A202002-1g |
2-(4-(Trifluoromethyl)phenyl)pyrazine |
380626-88-0 | 95% | 1g |
$104.0 | 2024-04-19 | |
| Ambeed | A202002-5g |
2-(4-(Trifluoromethyl)phenyl)pyrazine |
380626-88-0 | 95% | 5g |
$364.0 | 2024-04-19 | |
| abcr | AB527796-250 mg |
2-(4-(Trifluoromethyl)phenyl)pyrazine; . |
380626-88-0 | 250MG |
€123.60 | 2023-07-11 | ||
| abcr | AB527796-1 g |
2-(4-(Trifluoromethyl)phenyl)pyrazine; . |
380626-88-0 | 1g |
€221.90 | 2023-07-11 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T96530-100mg |
2-(4-(Trifluoromethyl)phenyl)pyrazine |
380626-88-0 | 95% | 100mg |
¥137.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T96530-1g |
2-(4-(Trifluoromethyl)phenyl)pyrazine |
380626-88-0 | 95% | 1g |
¥660.0 | 2024-07-18 |
Pyrazine, [4-(trifluoromethyl)phenyl]- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Pyrazine, [4-(trifluoromethyl)phenyl]-
Pyrazine, [4-(trifluoromethyl)phenyl]- (CAS No. 380626-88-0): A Comprehensive Overview in Modern Chemical Research
Pyrazine, [4-(trifluoromethyl)phenyl]-, identified by its unique chemical identifier CAS No. 380626-88-0, represents a compound of significant interest in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule, characterized by its pyrazine core fused with a phenyl ring substituted at the 4-position with a trifluoromethyl group, has garnered attention due to its versatile structural and functional properties. The presence of the trifluoromethyl group not only influences the electronic and steric properties of the molecule but also opens up a myriad of possibilities for its application in synthetic chemistry and drug development.
The compound's structure, combining the stability of the pyrazine ring with the electron-withdrawing nature of the trifluoromethyl group, makes it an attractive scaffold for designing novel bioactive molecules. Pyrazine derivatives have long been explored for their potential pharmacological effects, and the introduction of fluorine atoms can significantly modulate these properties. The trifluoromethyl group, in particular, is known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall pharmacokinetic profile of drug candidates.
In recent years, there has been a surge in research focused on developing new therapeutic agents with enhanced efficacy and reduced side effects. Pyrazine, [4-(trifluoromethyl)phenyl]-, has emerged as a promising candidate in this context. Its unique structural features make it a valuable building block for creating molecules that can interact with biological systems in novel ways. For instance, studies have shown that this compound can serve as a precursor for synthesizing kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.
The synthesis of Pyrazine, [4-(trifluoromethyl)phenyl]-, involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of halogenated pyrazines followed by cross-coupling reactions with appropriately substituted phenyl precursors. The introduction of the trifluoromethyl group is often achieved through fluorination reactions, which can be carried out using various fluorinating agents under controlled conditions. These synthetic strategies not only showcase the versatility of current chemical methodologies but also underscore the importance of precision in molecular construction.
One of the most compelling aspects of Pyrazine, [4-(trifluoromethyl)phenyl]-, is its potential in medicinal chemistry. The trifluoromethyl group imparts unique electronic properties that can fine-tune the interactions between a drug molecule and its biological target. This has led to several innovative approaches in drug design, where compounds featuring this moiety have demonstrated improved binding affinities and selectivity over their non-fluorinated counterparts. Furthermore, computational studies have shown that the presence of the trifluoromethyl group can influence the conformational flexibility of the molecule, which is critical for achieving optimal pharmacological activity.
The pharmaceutical industry has been particularly interested in developing small molecule inhibitors targeting protein kinases. These enzymes play a pivotal role in many cellular processes and are often dysregulated in diseases such as cancer. Pyrazine derivatives have shown promise as kinase inhibitors due to their ability to bind tightly to the active sites of these enzymes. In particular, studies have highlighted the potential of Pyrazine, [4-(trifluoromethyl)phenyl]-, as a lead compound for further optimization into potent and selective kinase inhibitors. This has spurred significant interest among researchers looking to develop new anti-cancer therapies.
Beyond its applications in drug development, Pyrazine, [4-(trifluoromethyl)phenyl]- also finds utility in materials science and agrochemicals. The unique electronic properties conferred by the trifluoromethyl group make it an interesting candidate for designing advanced materials with specific optoelectronic characteristics. Additionally, fluorinated compounds are increasingly being explored as components in crop protection agents due to their enhanced stability and bioactivity.
The environmental impact of using compounds like Pyrazine, [4-(trifluoromethyl)phenyl]- also deserves consideration. While fluorinated molecules offer numerous advantages from a chemical standpoint, their environmental persistence needs to be carefully managed. Researchers are actively working on developing synthetic routes that minimize waste and reduce environmental footprints without compromising on yield or purity. Sustainable chemistry principles are being integrated into the design and synthesis of these compounds to ensure their long-term viability.
In conclusion, Pyrazine, [4-(trifluoromethyl)phenyl]- (CAS No. 380626-88-0), stands as a testament to the ingenuity and innovation inherent in modern chemical research. Its unique structure and functional properties make it a valuable asset in pharmaceutical development, materials science, and agrochemicals. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of scientific inquiry for years to come.
380626-88-0 (Pyrazine, [4-(trifluoromethyl)phenyl]-) Related Products
- 102729-44-2(Quinoxaline, 2-methyl-3-phenyl-6-(trifluoromethyl)-)
- 476639-59-5(Benzo[g]quinoxaline, 2-[3,5-bis(trifluoromethyl)phenyl]-)
- 637352-84-2(2-Chloro-6-(4-(trifluoromethyl)phenyl)pyrazine)
- 497948-24-0(4-3,5-bis(trifluoromethyl)phenyl-1H-imidazole)
- 1167541-79-8(2-Methyl-3-[3-(trifluoromethyl)phenyl]quinoxaline)
- 102729-43-1(Quinoxaline, 3-methyl-2-phenyl-6-(trifluoromethyl)-)
- 102729-42-0(2-phenyl-7-(trifluoromethyl)quinoxaline)
- 608515-13-5(1H-Imidazole, 2-phenyl-4-[4-(trifluoromethyl)phenyl]-)
- 37148-86-0(1H-Imidazole,5-[4-(trifluoromethyl)phenyl]-)
- 104672-24-4(4-3-(trifluoromethyl)phenyl-1H-imidazole)